Cas no 500360-86-1 (9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one)

• Product Name: 9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one
• CAS No: 500360-86-1
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• MDL: MFCD13180661
• CID: 832198
• PubChem ID: 272012
• Update Time: 2025-04-19

9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazaspiro[5.5]undecan-2-one, 9-(phenylmethyl)-
• 9-Benzyl-3,9-diazaspiro[5.5]undecan-2-on
• 9-BENZYL-3,9-DIAZASPIRO[5.5]UNDECAN-2-ONE
• 9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one
• F14431
• NSC116048
• MLS002706635
• CS-0000426
• KS-7200
• 3-Benzyl-3,9-diazaspiro[5.5]undecan-10-one
• NSC-116048
• SCHEMBL13818191
• DTXSID601232995
• CHEMBL1895255
• AKOS025149799
• 500360-86-1
• SMR001574036
• MFCD13180661

• MDL： MFCD13180661
• Inchi： 1S/C16H22N2O/c19-15-12-16(6-9-17-15)7-10-18(11-8-16)13-14-4-2-1-3-5-14/h1-5H,6-13H2,(H,17,19)
• InChI Key： NDDZYCRYGWSPSJ-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCN1)CCN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 258.17300
• Monoisotopic Mass: 258.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 2.44550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines